Cas no 2227699-56-9 (methyl 2-(3R)-3-hydroxybutylbenzoate)

• Product Name: methyl 2-(3R)-3-hydroxybutylbenzoate
• CAS No: 2227699-56-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6121198
• PubChem ID: 165760990
• Update Time: 2025-10-29

methyl 2-(3R)-3-hydroxybutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3R)-3-hydroxybutylbenzoate
• 2227699-56-9
• EN300-1792120
• methyl 2-[(3R)-3-hydroxybutyl]benzoate

• Inchi： 1S/C12H16O3/c1-9(13)7-8-10-5-3-4-6-11(10)12(14)15-2/h3-6,9,13H,7-8H2,1-2H3/t9-/m1/s1
• InChI Key： ZCCXSCKHOVFCAO-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-(3R)-3-hydroxybutylbenzoate

Methyl 2-(3R)-3-hydroxybutylbenzoate (CAS No. 2227699-56-9): A Comprehensive Overview

Methyl 2-(3R)-3-hydroxybutylbenzoate, identified by the chemical compound code CAS No. 2227699-56-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and therapeutic interventions. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its pharmacological significance and emerging research findings.

The molecular structure of Methyl 2-(3R)-3-hydroxybutylbenzoate consists of a benzoate moiety linked to a (3R)-3-hydroxybutyl group. This configuration imparts distinct physicochemical properties, including solubility, stability, and interaction capabilities with biological targets. The benzoate group is well-known for its presence in various pharmaceuticals, often contributing to the compound's bioavailability and metabolic pathways. In contrast, the (3R)-3-hydroxybutyl moiety introduces a chiral center, which is critical for the compound's pharmacological activity and specificity.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug design. The (3R)-configuration of Methyl 2-(3R)-3-hydroxybutylbenzoate is particularly noteworthy, as it aligns with the growing trend of developing enantiomerically pure drugs to enhance therapeutic efficacy while minimizing side effects. This aspect has prompted extensive research into understanding the stereochemical influences on the compound's biological interactions.

One of the most compelling areas of research involving Methyl 2-(3R)-3-hydroxybutylbenzoate is its potential role as an intermediate in synthesizing novel therapeutic agents. The benzoate group's versatility allows for further functionalization, enabling chemists to design molecules with tailored pharmacological properties. For instance, modifications at the hydroxyl or ester positions could lead to compounds with enhanced binding affinity or altered metabolic profiles.

Moreover, the hydroxyl group in Methyl 2-(3R)-3-hydroxybutylbenzoate presents opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity. This feature has been explored in studies aiming to develop molecules with improved pharmacokinetic profiles. The ability to form multiple hydrogen bonds can significantly enhance the compound's interaction with biological targets, making it a promising candidate for further development.

Current research is also focusing on the potential applications of Methyl 2-(3R)-3-hydroxybutylbenzoate in addressing various diseases. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties. These effects are attributed to the ability of benzoate derivatives to modulate inflammatory pathways and scavenge reactive oxygen species. Such findings have opened new avenues for exploring this compound in therapeutic contexts.

The synthesis of Methyl 2-(3R)-3-hydroxybutylbenzoate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric synthesis and catalytic processes, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, Methyl 2-(3R)-3-hydroxybutylbenzoate (CAS No. 2227699-56-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with emerging research findings, underscore its importance as a building block for novel therapeutic agents. As scientific understanding continues to evolve, further exploration into the pharmacological properties and synthetic applications of this compound will undoubtedly yield valuable insights and advancements in medicine.